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Compound of Interest

Compound Name: 2-Bromo-4,5-dimethylaniline

Cat. No.: B1275768 Get Quote

This guide provides a comprehensive technical overview of 2-Bromo-4,5-dimethylaniline, a

crucial intermediate in organic synthesis. It is intended for researchers, scientists, and

professionals in drug development, offering detailed information on its chemical properties,

synthesis, analysis, and applications.

Core Chemical Identity
Molecular Formula and Weight:

2-Bromo-4,5-dimethylaniline possesses the chemical formula C₈H₁₀BrN.[1] Its molecular

weight is 200.08 g/mol .[1][2][3] This compound is structurally a substituted aniline, featuring a

bromine atom and two methyl groups on the benzene ring.

Chemical Structure and Identification:

The structure of 2-Bromo-4,5-dimethylaniline is characterized by an aniline core with

substituents at specific positions. The bromine atom is located at position 2, and the methyl

groups are at positions 4 and 5.

CAS Number: 22364-29-0[1][2]

Molecular Formula: C₈H₁₀BrN[1]

Molecular Weight: 200.08 g/mol [1][2]
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Physicochemical Properties
A thorough understanding of the physicochemical properties of 2-Bromo-4,5-dimethylaniline
is essential for its handling, application in reactions, and purification.

Property Value Source

Molecular Weight 200.08 g/mol [1][2][3]

Molecular Formula C₈H₁₀BrN [1]

CAS Number 22364-29-0 [1][2]

Melting Point 52-54 °C

Note: Solubility and other physical properties may vary and should be confirmed with a lot-

specific Certificate of Analysis.

Synthesis and Mechanistic Insights
The synthesis of substituted anilines like 2-Bromo-4,5-dimethylaniline often involves

electrophilic aromatic substitution reactions on a dimethylaniline precursor. The directing effects

of the amino and methyl groups are key to achieving the desired regioselectivity.

Typical Synthetic Approach: Electrophilic Bromination

The introduction of a bromine atom onto the 4,5-dimethylaniline ring is typically achieved

through electrophilic bromination. The choice of brominating agent and reaction conditions is

critical to control the position of bromination and minimize the formation of byproducts.

Causality Behind Experimental Choices: The amino group is a strong activating group and an

ortho-, para-director. The methyl groups are also activating and ortho-, para-directing. In 4,5-

dimethylaniline, the positions ortho to the amino group (2 and 6) and the position ortho to the 4-

methyl group and meta to the 5-methyl group (position 3) are activated. The steric hindrance

from the existing methyl groups and the electronic effects will influence the final position of the

incoming electrophile (bromine).

Illustrative Synthetic Workflow:
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Synthesis of 2-Bromo-4,5-dimethylaniline
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Caption: General workflow for the synthesis of 2-Bromo-4,5-dimethylaniline.

Detailed Protocol (Hypothetical):
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Dissolution: Dissolve 4,5-dimethylaniline in a suitable solvent like glacial acetic acid in a

reaction flask.

Addition of Brominating Agent: Slowly add a solution of the brominating agent (e.g., bromine

in acetic acid) to the reaction mixture at a controlled temperature.

Reaction Monitoring: Monitor the progress of the reaction using an appropriate technique like

Thin Layer Chromatography (TLC).

Quenching: Once the reaction is complete, quench the excess bromine with a reducing

agent (e.g., sodium bisulfite solution).

Isolation: Precipitate the product by adding water.

Purification: Collect the crude product by filtration and purify it by recrystallization from a

suitable solvent (e.g., ethanol).

Analytical Characterization
To ensure the identity and purity of synthesized 2-Bromo-4,5-dimethylaniline, a combination

of spectroscopic techniques is employed.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Provides information about the number and environment of protons. The

aromatic region will show characteristic splitting patterns for the remaining protons on the

benzene ring, and the aliphatic region will show signals for the two methyl groups and the

amine protons.

¹³C NMR: Shows the number of unique carbon atoms in the molecule.

Infrared (IR) Spectroscopy: Identifies the functional groups present. Key peaks would include

N-H stretching for the amine group and C-H stretching for the aromatic and methyl groups.

Mass Spectrometry (MS): Determines the molecular weight of the compound and provides

information about its fragmentation pattern, confirming the presence of bromine through its

characteristic isotopic pattern.
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Applications in Research and Drug Development
Bromoanilines are valuable intermediates in the synthesis of a wide range of organic

compounds. Their utility stems from the reactivity of both the amine and the bromo functional

groups.

Pharmaceutical Synthesis: Substituted anilines are common precursors in the synthesis of

active pharmaceutical ingredients (APIs). The bromo- and dimethyl- substitutions on the

aniline ring provide specific steric and electronic properties that can be crucial for the

biological activity of the final molecule. They can serve as building blocks for creating more

complex heterocyclic structures found in many drugs. For instance, related bromo-

dimethylaniline structures are key intermediates in the synthesis of pharmaceuticals like

Rilpivirine, a non-nucleoside reverse transcriptase inhibitor for HIV-1 treatment.[4]

Agrochemicals: The structural motifs present in 2-Bromo-4,5-dimethylaniline are also

found in some agrochemicals, where they contribute to the desired biological activity.[5]

Materials Science: Aniline derivatives are used in the synthesis of dyes, polymers, and other

specialty materials.[5] The specific substitution pattern of 2-Bromo-4,5-dimethylaniline can

be exploited to tune the properties of these materials.

Logical Flow of Application:
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Applications of 2-Bromo-4,5-dimethylaniline

2-Bromo-4,5-dimethylaniline
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Caption: Potential synthetic pathways and applications for 2-Bromo-4,5-dimethylaniline.

Safety and Handling
As with any chemical, proper safety precautions must be observed when handling 2-Bromo-
4,5-dimethylaniline.

General Handling: Work in a well-ventilated area, preferably under a chemical fume hood.

Avoid inhalation of dust and contact with skin and eyes.[6]
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Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

gloves, and a lab coat.

First Aid Measures:

Skin Contact: In case of contact, immediately wash the affected area with plenty of water.

[7]

Eye Contact: If the substance gets into the eyes, rinse cautiously with water for several

minutes.[7]

Inhalation: If inhaled, move the person to fresh air.[7]

Ingestion: If swallowed, rinse the mouth with water. In all cases of exposure, seek medical

attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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